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Introduction
Poly(1,5-diaminoanthraquinone) (PDAAQ) is a conductive polymer that has garnered

significant interest for its potential applications in electrochemical energy storage, particularly

as an electrode material for supercapacitors, as well as in electrocatalysis and sensing.[1][2] Its

unique molecular structure, featuring a combination of quinone and amine functionalities,

contributes to its desirable redox properties.[1][2] This document provides detailed protocols for

the electrochemical deposition of PDAAQ films and summarizes key quantitative data from

various studies.
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Parameter Value Conditions Reference

Specific Capacitance 406.3 F g⁻¹ - [3]

353 F/g
at 1 A/g in 1 M H₂SO₄

(for PDAA nanotubes)
[4]

277 F g⁻¹

at 0.5 A g⁻¹ (for PDAA

nanoflowers on

expandable graphene)

[5]

Energy Density 25-46 W h kg⁻¹

Symmetric

supercapacitor in 1 M

TEAClO₄ in propylene

carbonate

[2]

Power Density 10.2-30.5 kW kg⁻¹

Symmetric

supercapacitor in 1 M

TEAClO₄ in propylene

carbonate

[2]

Electrical Conductivity 1.23 S/cm
Chemical oxidative

polymerization
[2]

1.15 × 10⁻³ S cm⁻¹
Synthesized using

Ce(SO₄)₂
[1][3]

0.3 to 2.0 S/cm
Voltage range from

-2.0 to 0.8 V
[2]

Cycling Stability of PDAAQ
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Capacitance
Retention

Number of Cycles Conditions Reference

99% 10,000
PDAA nanoflowers on

expandable graphene
[5]

111% of initial

capacitance
10,000

PDAA nanoparticles at

100 mV/s
[4]

90.7% (capacitance

loss of 9.3%)
20,000 - [3]

5% capacity loss 20,000 Oligomeric DAAQ film [1]

150.4% to 194.8% 10,000 to 50,000 FCC@PDAA-3 [1]

Experimental Protocols
Protocol 1: Electrochemical Deposition of PDAAQ Films
This protocol outlines the procedure for the electrochemical polymerization of 1,5-
diaminoanthraquinone (1,5-DAAQ) onto a working electrode.

Materials:

1,5-diaminoanthraquinone (monomer)

Acidic aqueous solution (e.g., 0.1 M H₂SO₄, HCl, HNO₃, or H₃PO₄)[1]

Working electrode (e.g., Glassy Carbon Electrode (GCE), Platinum (Pt) electrode)[1]

Counter electrode (e.g., Platinum wire)

Reference electrode (e.g., Ag/AgCl)[1]

Potentiostat/Galvanostat

Procedure:
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Electrolyte Preparation: Prepare the acidic aqueous electrolyte solution by dissolving the

acid in deionized water to the desired concentration (e.g., 0.1 M).

Monomer Solution: Dissolve the 1,5-diaminoanthraquinone monomer in the prepared

electrolyte solution. The concentration of the monomer will influence the rate of film growth.

Electrochemical Cell Setup: Assemble a standard three-electrode electrochemical cell with

the working electrode, counter electrode, and reference electrode immersed in the monomer

solution.

Electropolymerization:

Method: Cyclic Voltammetry (CV) is a common method for electropolymerization.[1]

Potential Range: Cycle the potential between a suitable range, for example, from -0.2 V to

0.75 V vs. Ag/AgCl.[1] The exact range may need optimization based on the specific

substrate and desired film properties.

Scan Rate: A typical scan rate is 50-100 mV/s.

Number of Cycles: The thickness of the PDAAQ film is dependent on the number of

potential cycles. Continue cycling until the desired film thickness is achieved, which can be

monitored by the increase in the redox peak currents in the cyclic voltammogram.[6]

Film Characterization:

After deposition, rinse the modified electrode with deionized water to remove any

unreacted monomer.

The PDAAQ film-coated electrode is now ready for characterization using techniques such

as Cyclic Voltammetry (CV), Electrochemical Impedance Spectroscopy (EIS), Fourier-

Transform Infrared Spectroscopy (FTIR), and Scanning Electron Microscopy (SEM).[1]
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Caption: Workflow for the electrochemical deposition of PDAAQ films.
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Caption: Proposed mechanism for the electropolymerization of 1,5-DAAQ.

Applications
The primary application of electrochemically deposited PDAAQ films is in the field of

electrochemical energy storage, specifically as electrode materials for supercapacitors.[2] The

polymer's ability to undergo rapid and reversible redox reactions allows for efficient charge

storage.[1] The high specific capacitance and good cycling stability make it a promising

candidate for high-performance energy storage devices.[3][4]

Furthermore, PDAAQ-modified electrodes have shown electrocatalytic activity towards the

oxygen reduction reaction (ORR), which is a critical process in fuel cells.[1][3] The material has

also been investigated for its potential in sensing applications and as a photocatalyst for the

degradation of organic dyes.[1][2]
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Concluding Remarks
The electrochemical deposition of poly(1,5-diaminoanthraquinone) offers a straightforward

method to fabricate functional polymer films with promising properties for various applications.

The protocols and data presented here provide a foundation for researchers to explore and

optimize the synthesis and performance of PDAAQ-based materials for their specific needs.

Careful control over the electrochemical parameters is crucial to achieve films with desired

thickness, morphology, and electrochemical performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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